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Compound of Interest

Compound Name: E260

Cat. No.: B3334272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Acetic

Acid (E260), a common laboratory chemical. Adherence to these procedures is critical for

ensuring personnel safety and minimizing environmental impact.

Acetic acid, also known as ethanoic acid, is a colorless liquid with a strong, pungent odor.[1]

While widely used, it is a corrosive and flammable substance that requires careful handling.[2]

[3][4] Concentrated forms, often referred to as glacial acetic acid, pose significant health risks,

including severe skin burns, eye damage, and respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is dependent on the concentration of the acetic acid being

handled. The following table summarizes the recommended PPE for various scenarios.
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Scenario Required Personal Protective Equipment

Handling Concentrated Acetic Acid (>10%)

- Eye/Face Protection: Tightly fitting safety

goggles and a face shield.[4][6] - Hand

Protection: Chemical-resistant gloves (e.g.,

Butyl rubber, Nitrile).[2][6] - Body Protection:

Flame-retardant, anti-static laboratory coat or a

synthetic apron over a long-sleeved lab coat.[2]

[3] - Respiratory Protection: Use in a well-

ventilated area or under a chemical fume hood.

[2][4] If ventilation is inadequate or exposure

limits may be exceeded, an approved respirator

with an acid gas cartridge is necessary.[4]

Handling Dilute Acetic Acid (<10%)

- Eye/Face Protection: Safety glasses with side

shields.[4] - Hand Protection: Nitrile gloves.[2] -

Body Protection: Standard laboratory coat.[2]

Operational Handling and Storage
Handling:

Always handle concentrated acetic acid in a well-ventilated area or a certified chemical fume

hood.[2][7]

Keep containers tightly closed when not in use.[2][8]

Avoid contact with skin, eyes, and clothing.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[2][8]

Ground and bond containers and receiving equipment to prevent static discharge.[8]

When diluting, always add acid to water, never the other way around.[5]

Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong bases and oxidizing agents.[5][7][9]

Keep containers in a designated corrosives cabinet.[2]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[3]

[10]

Spill and Exposure Procedures
Immediate and correct response to spills and exposures is crucial to mitigate harm.

Emergency Spill Response Workflow
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Acetic Acid Spill Occurs
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Caption: Workflow for responding to an acetic acid spill.
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Exposure First Aid:

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin with

copious amounts of water for at least 15 minutes.[2][7] Seek immediate medical attention.[6]

[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and

easy to do.[2][6] Seek immediate medical attention.[6][11]

Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7][11]

Ingestion: Do NOT induce vomiting.[6][8] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water. Seek immediate medical attention.

[6][11]

Disposal Plan
Proper disposal of acetic acid waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Dilute Solutions (<10%): Can be neutralized with a suitable base like sodium bicarbonate.[5]

The pH should be checked to ensure it is neutral (pH 6-8) before disposing down the drain

with copious amounts of water, in accordance with local regulations.[5]

Concentrated Solutions (>10%) or Contaminated Waste: Must be collected in a designated,

properly labeled hazardous waste container.[5][9] The container should be kept closed and

stored in a safe location. Arrange for pickup by a licensed hazardous waste disposal

company.[5][9]

Spill Debris: All materials used to clean up a spill (absorbent pads, contaminated gloves,

etc.) must be placed in a sealed bag and disposed of as hazardous waste.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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